Cas no 1805152-26-4 (Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate)

• Product Name: Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate
• CAS No: 1805152-26-4
• MF: C₁₂H₁₂BrNO₃
• MW: 298.13258266449
• CID: 4943717
• Update Time: 2025-05-20

Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate

• Inchi： 1S/C12H12BrNO3/c1-2-17-11(15)5-10-9(7-14)4-3-8(6-13)12(10)16/h3-4,16H,2,5-6H2,1H3
• InChI Key： NRVBZMBABLQGGC-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C#N)C(=C1O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate

Comprehensive Overview of Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate (CAS No. 1805152-26-4)

Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate (CAS No. 1805152-26-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromomethyl, cyano, and hydroxyphenyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structure enables applications in the development of bioactive molecules, making it a subject of interest for researchers exploring novel drug candidates and crop protection agents.

The compound's CAS No. 1805152-26-4 is often searched in academic and industrial databases, reflecting its relevance in modern chemical synthesis. Users frequently inquire about its synthetic routes, reactivity, and potential applications, aligning with the growing demand for sustainable and efficient chemical processes. Recent trends highlight a surge in queries related to "green chemistry alternatives" and "high-yield synthesis methods," underscoring the need for eco-friendly approaches in producing such intermediates.

From a structural perspective, the presence of a bromomethyl group in Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate facilitates nucleophilic substitution reactions, a key feature exploited in medicinal chemistry. The cyano group further enhances its utility as a precursor for heterocyclic compounds, which are pivotal in drug design. Researchers often explore its role in constructing benzofuran and indole derivatives, classes of compounds with demonstrated biological activity.

In the context of agrochemicals, this compound's hydroxyphenylacetate moiety is investigated for its potential in developing next-generation pesticides. With increasing global focus on "food security" and "sustainable agriculture," its derivatives are studied for their efficacy and environmental safety. Patent literature reveals its incorporation into formulations targeting pest resistance management, a hot topic in agricultural science.

Analytical characterization of CAS No. 1805152-26-4 typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity assessment, a critical factor given the compound's role in multi-step syntheses. Recent publications emphasize the importance of "quality control in chemical intermediates," addressing concerns about batch-to-batch consistency in industrial settings.

The compound's stability profile and storage conditions are frequently discussed in technical forums. Proper handling of Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate requires attention to moisture sensitivity and thermal stability, topics that align with broader industry conversations about "chemical storage best practices." Such discussions often intersect with regulatory compliance, particularly in regions with stringent chemical safety standards.

In drug discovery pipelines, derivatives of this intermediate show promise in addressing "undruggable targets," a trending concept in oncology and neurodegenerative disease research. Its structural flexibility allows medicinal chemists to explore diverse pharmacophore configurations, contributing to the ongoing "fragment-based drug design" paradigm. These applications position the compound as a valuable tool in tackling complex therapeutic challenges.

From a commercial standpoint, suppliers of CAS No. 1805152-26-4 increasingly emphasize "scalable synthesis" and "cost-effective production" in their marketing materials. This reflects the chemical industry's shift toward economically viable specialty chemicals that support large-scale pharmaceutical manufacturing. Market analyses suggest growing demand for such intermediates in emerging biotech hubs across Asia and North America.

Environmental considerations surrounding Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate production have prompted investigations into "catalytic processes" and "solvent recovery systems." These initiatives respond to the chemical sector's sustainability goals and regulatory pressures to minimize waste generation. Life cycle assessment studies of similar compounds inform best practices for manufacturers handling this intermediate.

Academic curricula increasingly incorporate case studies involving bromomethyl-containing compounds like this one, particularly in advanced organic chemistry courses. Educational resources highlight its synthetic transformations as exemplary models for teaching "functional group interconversion" strategies. This pedagogical relevance ensures continued interest in the compound among next-generation chemists.

Technological advancements in "automated synthesis platforms" have opened new possibilities for utilizing CAS No. 1805152-26-4 in high-throughput experimentation. The compound's compatibility with flow chemistry systems makes it suitable for contemporary "digital chemistry" workflows, where rapid optimization of reaction conditions is paramount. These developments align with the pharmaceutical industry's push toward Industry 4.0 technologies.

Looking ahead, research directions for Ethyl 3-bromomethyl-6-cyano-2-hydroxyphenylacetate may explore its potential in "bioconjugation chemistry" and "prodrug development," areas gaining traction in targeted therapies. Its structural features offer opportunities for creating cleavable linkers in antibody-drug conjugates, a rapidly expanding class of biopharmaceuticals. Such applications would further elevate its importance in cutting-edge medical research.